N-Cyclohexyl-4,4-dimethyl-3-oxopentanamide

• CAS No.: 61551-83-5
• Molecular Formula: C13H23NO2
• Molecular Weight: 225.33 g/mol
• IUPAC Name: N-cyclohexyl-4,4-dimethyl-3-oxopentanamide
• InChI: InChI=1S/C13H23NO2/c1-13(2,3)11(15)9-12(16)14-10-7-5-4-6-8-10/h10H,4-9H2,1-3H3,(H,14,16)
• InChI Key: RTTJVAYIVAQLTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CC(=O)NC1CCCCC1

Description

N-Cyclohexyl-4,4-dimethyl-3-oxopentanamide is a useful research compound. Its molecular formula is C13H23NO2 and its molecular weight is 225.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethylpivaloylacetate (172 g.), cyclohexylamine (99 g.), triethanolamine (1 g.) and toluene (200 ml.) are mixed in a distillation flask and heated at reflux under a 6 in. Vigreux distillation column. When the head temperature stabilized at 82° C. distillation was begun at a take off to reflux ratio of 1 to 10. Distillation was continued until a head temperature of 110° C. is obtained. The remainder of the solvent is removed in a vacuum and residue is crystallized by trituation with hexane. A yield of 201 g. of product melting at 69°-70° C. is obtained.